Cas no 881375-79-7 (4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane)
4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane is a high-purity boronic ester derivative featuring a dibenzothiophene core functionalized with a nitro group. This compound exhibits excellent stability under ambient conditions, making it suitable for Suzuki-Miyaura cross-coupling reactions in organic synthesis. The electron-withdrawing nitro group enhances its reactivity in palladium-catalyzed transformations, while the dioxaborolane moiety ensures efficient transmetalation. Its rigid aromatic structure contributes to improved selectivity in C-C bond formation, particularly for constructing complex heterocyclic systems. The compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of dibenzothiophene scaffolds is required. Its crystalline nature facilitates purification and characterization, ensuring reproducibility in synthetic applications.
881375-79-7 structure
Product Name:4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane
CAS No:881375-79-7
MF:C18H18BNO4S
MW:355.21582365036
MDL:MFCD22415442
CID:5232784
Update Time:2025-07-02
4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
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- 4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane
- 1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester
-
- MDL: MFCD22415442
- Inchi: 1S/C18H18BNO4S/c1-17(2)18(3,4)24-19(23-17)12-9-10-13(20(21)22)15-11-7-5-6-8-14(11)25-16(12)15/h5-10H,1-4H3
- InChI Key: QJRMUOGPEWWPRZ-UHFFFAOYSA-N
- SMILES: C12=C(B3OC(C)(C)C(C)(C)O3)C=CC([N+]([O-])=O)=C1C1=CC=CC=C1S2
4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1196589-1g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 1g |
$1650 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1196589-0.25g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 0.25g |
$825 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1196589-0.25g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 0.25g |
$825 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1196589-1g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 1g |
$1650 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1196589-0.25g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 0.25g |
$825 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1196589-1g |
1-Nitrodibenzo[b,d]thiophene-4-boronic Acid Pinacol Ester |
881375-79-7 | 95% | 1g |
$1650 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528437-250mg |
4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane |
881375-79-7 | 98% | 250mg |
¥6480.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528437-1g |
4,4,5,5-Tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane |
881375-79-7 | 98% | 1g |
¥14040.00 | 2024-04-27 |
4,4,5,5-tetramethyl-2-(1-nitrodibenzo[b,d]thiophen-4-yl)-1,3,2-dioxaborolane Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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